Research Area
  • CRT0273750
    CRT0273750
    • Cat. No.:
    • B606817
    • CAS No.:
    • 1979939-16-6
    • Molecular Formula:
    • C25H22ClF3N4O2
    • Molecular Weight:
    • 502.9 g/mol
    Description
    Cambritaxestat is an autotaxin inhibitor.
    Cambritaxestat is an orally bioavailable small molecule inhibitor of autotaxin (ATX;  ectonucleotide pyrophosphatase/phosphodiesterase family member 2;  ENP...
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  • Rencofilstat
    Rencofilstat
    • Cat. No.:
    • B606818
    • CAS No.:
    • 1383420-08-3
    • Molecular Formula:
    • C67H122N12O13
    • Molecular Weight:
    • 1303.8 g/mol
    Description
    RENCOFILSTAT is a small molecule drug with a maximum clinical trial phase of II (across all indications) and has 3 investigational indications.
    a non-immunosuppressive analogue of cyclosporine A...
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  • CSRM617
    CSRM617
    • Cat. No.:
    • B606822
    • CAS No.:
    • 787504-88-5
    • Molecular Formula:
    • C10H13N3O5
    • Molecular Weight:
    • 255.23 g/mol
    Description
    CSRM617 Hydrochloride is an inhibitor of the transcription factor ONECUT2 (OC2), thereby suppressing metastasis in mice.
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  • CU-Cpt22
    CU-Cpt22
    • Cat. No.:
    • B606832
    • CAS No.:
    • Molecular Formula:
    • C19H22O7
    • Molecular Weight:
    • 362.4 g/mol
    Description
    CU CPT 22 is an antagonist of toll-like receptor 1 (TLR1) and TLR2 heterodimers (TLR1/TLR2;  Ki = 0.41 µM). It inhibits nitric oxide (NO) production induced by the TLR2 agonist Pam3CSK4 in RAW 264.7 cells (...
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  • CU-CPT 4a
    CU-CPT 4a
    • Cat. No.:
    • B606833
    • CAS No.:
    • Molecular Formula:
    • C18H13ClFNO3S
    • Molecular Weight:
    • 377.8 g/mol
    Description
    CU-CPT4a is a toll-like receptor 3 (TLR3) antagonist (IC50 = 3.44 µM). It is selective for TLR3 over TLR4, TLR2/6, TLR1/2, and TLR7 at 27 µM. CU-CPT4a inhibits dsRNA binding to TLR3 with a Ki value of 2.96 µM in...
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  • Ifupinostat
    Ifupinostat
    • Cat. No.:
    • B606836
    • CAS No.:
    • 1235449-52-1
    • Molecular Formula:
    • C23H25N9O3S
    • Molecular Weight:
    • 507.6 g/mol
    Description
    Ifupinostat is an inhibitor of both phosphoinositide 3-kinase (PI3K) and histone deacetylase (HDAC) enzymes, with potential antineoplastic activity. Upon administration, ifupinostat binds to and inhibits the act...
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  • CU-T12-9
    CU-T12-9
    • Cat. No.:
    • B606837
    • CAS No.:
    • Molecular Formula:
    • C17H13F3N4O2
    • Molecular Weight:
    • 362.31 g/mol
    Description
    CU-T12-9 is an agonist of the toll-like receptor 1/2 (TLR1/2) heterodimer. It is selective for TLR1/2 over the TLR2/6 heterodimer in a secreted alkaline phosphatase (SEAP) assay at concentrations up to 10 µg/ml ...
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  • CW069
    CW069
    • Cat. No.:
    • B606845
    • CAS No.:
    • Molecular Formula:
    • C23H21IN2O3
    • Molecular Weight:
    • 500.3 g/mol
    Description
    CW069 is an allosteric inhibitor of KIFC/HSET (IC50 = 75 µM), a microtubule motor protein involved in bipolar spindle assembly and centrosome clustering. It increases the number of multipolar spindles in N1E-115...
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  • cwhm-12
    cwhm-12
    • Cat. No.:
    • B606846
    • CAS No.:
    • Molecular Formula:
    • C26H32BrN5O6
    • Molecular Weight:
    • 590.5 g/mol
    Description
    CWHM12 is an analog of RGD peptide, a tripeptide that inhibits integrin-ligand interactions in studies related to cell adhesion, migration, growth, and differentiation. CWHM12 selectively inhibits αv integrins (...
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  • CWP232228
    CWP232228
    • Cat. No.:
    • B606849
    • CAS No.:
    • Molecular Formula:
    • C33H34N7Na2O7P
    • Molecular Weight:
    • 717.6 g/mol
    Description
    CWP232228 is a novel Wnt/β-Catenin inhibitor. It preferentially inhibits the growth of breast cancer stem-like cells. CWP232228 targets liver cancer stem cells through Wnt/β-catenin signaling: a novel therapeuti...
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